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Compound of Interest

Compound Name: NSC 228155

Cat. No.: B15603303 Get Quote

NSC 228155 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of NSC 228155, a known EGFR

activator and inhibitor of the KIX-KID interaction. Below you will find troubleshooting guides,

frequently asked questions, detailed experimental protocols, and relevant pathway diagrams to

assist in your research.

Troubleshooting & FAQs
This section addresses common issues and questions related to the solubility of NSC 228155.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for NSC 228155? A1: The recommended solvent for

dissolving NSC 228155 is dimethyl sulfoxide (DMSO).[1][2][3][4]

Q2: What is the solubility of NSC 228155 in common laboratory solvents? A2: NSC 228155
is soluble in DMSO at various concentrations, but it is insoluble in water and ethanol.[1][4]

Please refer to the solubility data table below for more details.

Q3: My NSC 228155 is not dissolving completely in DMSO. What should I do? A3: Please

refer to the Troubleshooting Guide below for a step-by-step approach to address this issue.
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Common solutions include ensuring the use of fresh, anhydrous DMSO, gentle warming, and

sonication.

Q4: Can I store NSC 228155 in solution? A4: Yes, stock solutions of NSC 228155 in DMSO

can be aliquoted and stored at -20°C for up to 3 months.[2][3] It is recommended to avoid

repeated freeze-thaw cycles.[5]

Q5: How can I prepare NSC 228155 for in vivo studies? A5: Formulations for in vivo use

often require a co-solvent system. A common method involves initially dissolving NSC
228155 in DMSO and then further diluting it with vehicles such as corn oil or a mixture of

PEG300, Tween80, and water.[1][5]

Troubleshooting Guide: Resolving Solubility Issues

If you are encountering difficulties in dissolving NSC 228155, follow this logical workflow:
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Start: NSC 228155 Fails to Dissolve

Step 1: Verify DMSO Quality
- Is the DMSO fresh and anhydrous?

Action: Use fresh, high-quality, anhydrous DMSO.

No

Step 2: Apply Gentle Heat and/or Sonication
- Have you tried warming the solution (e.g., 37°C)?

- Have you tried sonicating the solution?

Yes

Action: Gently warm the solution in a water bath and/or sonicate for short intervals.

No

Step 3: Re-evaluate Concentration
- Is the target concentration within the reported solubility limits?

Yes

Action: Adjust the concentration to be within the recommended range (see data table).

No

Success: NSC 228155 is Dissolved

Yes

Further Assistance: Contact Technical Support

Click to download full resolution via product page

Figure 1: Troubleshooting workflow for NSC 228155 solubility issues.
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Quantitative Solubility Data
The solubility of NSC 228155 in various solvents is summarized below. Note that moisture-

absorbing DMSO can reduce solubility; therefore, using fresh DMSO is crucial.[1]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference

DMSO ≥29 mg/mL ~100 mM [4]

DMSO 15 mg/mL 51.67 mM [1]

DMSO 10 mg/mL 34.45 mM [1]

DMSO 5 mg/mL 17.23 mM [2][3]

Water Insoluble - [1][4]

Ethanol Insoluble - [1][4]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of NSC 228155 (Molecular

Weight: 290.25 g/mol ).

Materials:

NSC 228155 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Pipettes
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Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 0.29

mg of NSC 228155 (Mass = 10 mmol/L * 1 mL * 290.25 g/mol ).

Weigh the compound: Carefully weigh out the calculated amount of NSC 228155 powder.

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For

example, add 1 mL of DMSO to 0.29 mg of NSC 228155.

Dissolve the compound: Vortex the solution until the compound is completely dissolved. If

necessary, gently warm the tube in a 37°C water bath or sonicate for short intervals to aid

dissolution.

Aliquot and store: Once fully dissolved, aliquot the stock solution into smaller volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C. Under these conditions, the stock solution is stable for

up to 3 months.[2][3]

Signaling Pathway
NSC 228155 is known to be an activator of the Epidermal Growth Factor Receptor (EGFR)

signaling pathway. It binds to the extracellular dimerization domain of EGFR, promoting its

activation and subsequent downstream signaling.[1][2]
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Figure 2: Simplified EGFR activation pathway by NSC 228155.

NSC 228155 also acts as a potent inhibitor of the KIX-KID interaction, which is involved in

CREB-mediated gene transcription.[1][5][6] This suggests that NSC 228155 may have multiple

mechanisms of action within the cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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